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Cinoxate Solubility: A Technical Guide for
Researchers
An In-depth Examination of the Solubility Profile of the UVB Filter Cinoxate in Various Organic

Solvents

This technical guide provides a comprehensive overview of the solubility of cinoxate (2-

ethoxyethyl p-methoxycinnamate), a well-established UVB filter. The information is intended for

researchers, scientists, and professionals in drug development and formulation, offering both

available quantitative data and detailed experimental protocols for solubility determination.

Physicochemical Properties of Cinoxate
Cinoxate is an organic ester derived from methoxycinnamic acid and 2-ethoxyethanol.[1] It

presents as a slightly yellow, viscous liquid and is practically odorless.[2] Its utility as a

sunscreen agent is predicated on its ability to be effectively dissolved and incorporated into

cosmetic and pharmaceutical formulations. A summary of its key physicochemical properties is

presented below.
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Property Value

IUPAC Name
2-Ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-

enoate

CAS Number 104-28-9

Molecular Formula C₁₄H₁₈O₄

Molecular Weight 250.29 g/mol

Appearance Slightly yellow viscous liquid[1]

Water Solubility Practically insoluble (~0.05%)[3][4]

Solubility of Cinoxate in Organic Solvents
The solubility of an active ingredient is a critical parameter in formulation development. While

extensive quantitative solubility data for cinoxate in a wide array of organic solvents is not

readily available in published literature, a consistent qualitative description emerges. Cinoxate
is widely reported to be miscible with alcohols, esters, and vegetable oils.[1][3] "Miscible"

implies that the substances will mix in all proportions to form a homogeneous solution.

For solvents where quantitative data is available, it is presented in the table below.
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Solvent Solubility ( g/100 mL) Temperature (°C)

Water ~0.05 25

Glycerol 0.5 25

Propylene Glycol 5.0 25

Ethanol Miscible Not Specified

Methanol Miscible Not Specified

Isopropanol Miscible Not Specified

Acetone Miscible Not Specified

Ethyl Acetate Miscible Not Specified

Vegetable Oils Miscible Not Specified

Note: The term "Miscible" indicates that cinoxate and the solvent are soluble in each other in

all proportions. The data for glycerol and propylene glycol is derived from sources indicating

solubility as 0.5% and 5% respectively, which has been converted to g/100 mL assuming the

density of the solvent is approximately 1 g/mL.[3]

Experimental Protocol for Solubility Determination
For a precise quantitative determination of cinoxate's solubility in a specific organic solvent,

the following experimental protocol, based on the well-established shake-flask method followed

by HPLC quantification, is recommended.

Materials and Apparatus
Cinoxate (analytical standard)

Selected organic solvent (HPLC grade)

Analytical balance

Scintillation vials or screw-cap test tubes
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Orbital shaker or vortex mixer

Constant temperature bath or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Workflow
The logical progression of the solubility determination experiment is outlined in the diagram

below.
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Experimental Workflow for Cinoxate Solubility Determination

Preparation of Saturated Solution

Equilibration

Incubate with agitation

Phase Separation

Centrifuge to pellet excess solid

Quantification

Analyze supernatant by HPLC

Calculation of Solubility

Use calibration curve
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Logical Relationships in Solubility Determination

Experimental Setup

Process

Analysis

Result

Excess Solute (Cinoxate)

Agitation to Equilibrium

Known Volume of Solvent Constant Temperature

Separation of Solid and Liquid Phases

Dilution of Supernatant

HPLC Analysis

Quantitative Solubility Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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